Cas no 2411195-90-7 (tert-butyl 2-3-(2-chloroacetamido)propylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-3-(2-chloroacetamido)propylpyrrolidine-1-carboxylate
• CAS No: 2411195-90-7
• MF: C₁₄H₂₅ClN₂O₃
• MW: 304.812903165817
• CID: 5683421
• PubChem ID: 146101956
• Update Time: 2025-07-02

tert-butyl 2-3-(2-chloroacetamido)propylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2411195-90-7
• tert-butyl 2-[3-(2-chloroacetamido)propyl]pyrrolidine-1-carboxylate
• EN300-26575467
• Tert-butyl 2-[3-[(2-chloroacetyl)amino]propyl]pyrrolidine-1-carboxylate
• Z3595701784
• tert-butyl 2-3-(2-chloroacetamido)propylpyrrolidine-1-carboxylate

• Inchi： 1S/C14H25ClN2O3/c1-14(2,3)20-13(19)17-9-5-7-11(17)6-4-8-16-12(18)10-15/h11H,4-10H2,1-3H3,(H,16,18)
• InChI Key： NRBQGYJTRNAQRX-UHFFFAOYSA-N
• SMILES： ClCC(NCCCC1CCCN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 304.1553704g/mol
• Monoisotopic Mass: 304.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl 2-3-(2-chloroacetamido)propylpyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 2-3-(2-Chloroacetamido)propylpyrrolidine-1-carboxylate (CAS No. 2411195-90-7)

Tert-butyl 2-3-(2-chloroacetamido)propylpyrrolidine-1-carboxylate, with the CAS number 2411195-90-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a complex structure, combines a pyrrolidine core with functional groups that make it a promising candidate for various applications in drug development and biochemical studies.

The molecular structure of tert-butyl 2-3-(2-chloroacetamido)propylpyrrolidine-1-carboxylate incorporates several key functional elements that contribute to its unique chemical properties. The presence of a tert-butyl group enhances the stability and reactivity of the molecule, while the pyrrolidine ring provides a versatile scaffold for further chemical modifications. The amide linkage at the 2-3 position and the chloroacetamide moiety introduce additional reactivity, making this compound a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. The structural features of tert-butyl 2-3-(2-chloroacetamido)propylpyrrolidine-1-carboxylate have positioned it as a candidate for further exploration in medicinal chemistry. Researchers are particularly interested in its ability to serve as a precursor for more complex molecules that could target specific biological pathways.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. The pyrrolidine core is a common motif in many pharmacologically active agents, and its combination with other functional groups like amides and chloroacetamides opens up numerous possibilities for drug design. For instance, derivatives of this compound have been investigated for their potential to interact with enzymes and receptors involved in various diseases.

The amide group in tert-butyl 2-3-(2-chloroacetamido)propylpyrrolidine-1-carboxylate is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules. This feature makes it an attractive building block for designing molecules that can selectively bind to biological targets. Additionally, the chloroacetamide moiety can be further modified through various chemical reactions, allowing for the creation of a diverse library of derivatives with tailored properties.

Recent studies have highlighted the importance of understanding the structural and functional relationships in drug design. The work of several research groups has demonstrated that subtle modifications to the core structure of compounds like tert-butyl 2-3-(2-chloroacetamido)propylpyrrolidine-1-carboxylate can significantly alter their biological activity. These findings underscore the need for comprehensive structural analysis and optimization strategies in the development of new pharmaceuticals.

In addition to its potential in drug discovery, tert-butyl 2-3-(2-chloroacetamido)propylpyrrolidine-1-carboxylate has shown promise in other areas of chemical research. Its unique reactivity makes it a useful tool for studying reaction mechanisms and developing new synthetic methodologies. For example, researchers have utilized this compound to explore novel ways of forming carbon-nitrogen bonds, which are essential for constructing complex organic molecules.

The synthesis of tert-butyl 2-3-(2-chloroacetamido)propylpyrrolidine-1-carboxylate presents both challenges and opportunities for synthetic chemists. While its complex structure requires careful planning and execution, the potential rewards are substantial. Advances in synthetic techniques have made it possible to access increasingly complex molecules, and this compound is no exception. By leveraging modern synthetic strategies, researchers can now efficiently prepare derivatives of this compound for further study.

The applications of tert-butyl 2-3-(2-chloroacetamido)propylpyrrolidine-1-carboxylate extend beyond academic research. Industrial chemists are exploring its use in developing novel materials and polymers with unique properties. The versatility of its structure allows it to be incorporated into various frameworks, making it a valuable component in material science innovation.

In conclusion, tert-butyl 2-3-(2-chloroacetamido)propylpyrrolidine-1-carboxylate (CAS No. 2411195-90-7) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structural features make it a valuable building block for drug discovery and synthetic chemistry. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing scientific knowledge and technological innovation.